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Introduction

The emergence of multidrug-resistant (MDR) bacteria poses a significant threat to global
health. A key mechanism of resistance, particularly in Gram-negative bacteria, is the production
of B-lactamase enzymes, which inactivate (3-lactam antibiotics. Avibactam is a novel, non-[3-
lactam [-lactamase inhibitor with a broad spectrum of activity against Ambler class A, C, and
some class D B-lactamases.[1][2] It acts as a covalent inhibitor, but unlike many other
inhibitors, its action is reversible.[1][2] Avibactam is often combined with B-lactam antibiotics,
such as ceftazidime, to protect them from degradation by these enzymes and restore their
efficacy.[3][4]

The checkerboard assay is a widely used in vitro method to assess the interaction between two
antimicrobial agents.[5][6] This technique allows for the determination of the Fractional
Inhibitory Concentration Index (FICI), which quantifies whether the combination of two drugs
results in synergy, additivity/indifference, or antagonism.[7][8] These application notes provide
a detailed protocol for using the checkerboard assay to test the synergistic activity of avibactam
with other antibiotics against various bacterial strains.

Mechanism of Action: Avibactam and (3-Lactam
Antibiotic Synergy
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Avibactam's primary role is to inhibit B-lactamase enzymes produced by bacteria. These
enzymes hydrolyze the amide bond in the B-lactam ring of susceptible antibiotics, rendering
them ineffective. By binding to the active site of these enzymes, avibactam prevents the
inactivation of the partner B-lactam antibiotic.[3][9] This allows the (-lactam antibiotic to reach
its target, the penicillin-binding proteins (PBPs) in the bacterial cell wall, and exert its
bactericidal activity by inhibiting peptidoglycan synthesis.[4] The synergistic effect arises from
avibactam's ability to restore the partner antibiotic's effectiveness against resistant bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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